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Compound of Interest

Compound Name: Octamylamine sulfamate

Cat. No.: B15189938

For Researchers, Scientists, and Drug Development Professionals

Octylamine, a simple eight-carbon primary amine, serves as a foundational scaffold for a
diverse array of derivatives exhibiting a wide spectrum of biological activities. These derivatives
have garnered significant attention in the fields of antimicrobial, antifungal, and anticancer
research due to their potent effects on various pathogens and cell lines. This technical guide
provides a comprehensive overview of the biological activities of octylamine derivatives,
detailing the quantitative data, experimental protocols for key assays, and the underlying
mechanisms of action, including relevant signaling pathways.

Antimicrobial Activity of Octylamine Derivatives

Derivatives of octylamine have demonstrated notable efficacy against a range of pathogenic
bacteria. The primary mechanism of action is believed to be the disruption of the bacterial cell
membrane, a process driven by the hydrophobic interactions of the octyl chain and the
electrostatic interactions of the amine group with the negatively charged components of the
membrane.

Quantitative Antimicrobial Data

The antimicrobial potency of octylamine derivatives is typically quantified by the Minimum
Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents
visible growth of a microorganism.
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Target

Derivative ) ) MIC (pg/mL) Reference
Microorganism

N-octylamine Escherichia coli >512 [1]

) Staphylococcus

N-octylamine 256 [1]
aureus
Staphylococcus

Octyl gallate 125
aureus

Octyl gallate Escherichia coli 250

N,N-
Escherichia coli 64

Dimethyloctylamine

N,N- Staphylococcus -
Dimethyloctylamine aureus

Experimental Protocol: Broth Microdilution Method for
MIC Determination

The broth microdilution method is a standardized technique used to determine the MIC of an
antimicrobial agent.[2]

Materials:

96-well microtiter plates

Bacterial culture in logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Octylamine derivative stock solution

Spectrophotometer

Procedure:
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e Prepare a serial two-fold dilution of the octylamine derivative in CAMHB in the wells of a 96-
well plate.

o Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard, which
corresponds to approximately 1-2 x 108 CFU/mL.

« Dilute the bacterial suspension in CAMHB to a final concentration of 5 x 10> CFU/mL.

 Inoculate each well of the microtiter plate with the diluted bacterial suspension. Include a
positive control (bacteria without the compound) and a negative control (broth only).

e Incubate the plates at 37°C for 18-24 hours.

e The MIC is determined as the lowest concentration of the compound at which no visible
growth is observed. This can be assessed visually or by measuring the optical density at 600
nm.[2]

Mechanism of Action: Bacterial Membrane Disruption

The antimicrobial activity of long-chain alkylamines like octylamine derivatives is primarily
attributed to their ability to disrupt the integrity of the bacterial cell membrane. This process can
be visualized as a multi-step interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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